Cas no 25115-78-0 (Piperazine, 1,4-dipropyl-)
Piperazine, 1,4-dipropyl- structure
Product Name:Piperazine, 1,4-dipropyl-
CAS No:25115-78-0
MF:C10H22N2
MW:170.295082569122
CID:237834
PubChem ID:3086049
Update Time:2025-04-19
Piperazine, 1,4-dipropyl- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1,4-dipropyl-
- 1,4-Dipropylpiperazine
- 1,4-Bis(1-amino-2-propyl)piperazine
- 1,4-dipropyl-piperazine
- AC1MJ5HA
- AC1Q2XZ6
- AG-E-75980
- CTK0I6985
- N,N'-Dipropyl-piperazin
- N,N'-dipropylpiperazine
- SureCN384210
- SureCN6512381
- SCHEMBL384210
- 1,4-Piperazinediethanamine, beta1,beta4-dimethyl-
- 1,4-Piperazinediethanamine, beta,beta'-dimethyl-
- 25115-78-0
- Piperazine,1,4-dipropyl-(7ci,8ci,9ci)
- 1,4-bis-(propyl)piperazine
-
- Inchi: 1S/C10H22N2/c1-3-5-11-7-9-12(6-4-2)10-8-11/h3-10H2,1-2H3
- InChI Key: IVMKBBDVVDYGPS-UHFFFAOYSA-N
- SMILES: N1(CCC)CCN(CCC)CC1
Computed Properties
- Exact Mass: 170.178
- Monoisotopic Mass: 170.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 92.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 6.5Ų
Piperazine, 1,4-dipropyl- Related Literature
-
Katie J. Emery,Tell Tuttle,John A. Murphy Org. Biomol. Chem. 2017 15 8810
-
2. Formula index
25115-78-0 (Piperazine, 1,4-dipropyl-) Related Products
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- 21867-64-1(1-Propylpiperazine)
- 22764-55-2(1-(3-Diethylaminopropyl)piperazine)
- 877-96-3(N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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